Decane

• CAS No.: 124-18-5
• Product Name: Decane
• Molecular Formula: C10H22; CH3(CH2)8CH3; C10H22
• Molecular Weight: 142.28 g/mol
• IUPAC Name: decane
• Standard InChI: InChI=1S/C10H22/c1-3-5-7-9-10-8-6-4-2/h3-10H2,1-2H3
• Standard InChIKey: DIOQZVSQGTUSAI-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC
• Canonical SMILES: CCCCCCCCCC
• Boiling Point: 345.4 °F at 760 mm Hg (NTP, 1992); 174.1 °C; 174.2 °C
• Colorform: Colorless liquid
• Density: 0.73 at 60 °F (USCG, 1999); 0.7255 g/cu cm at 25 °C; Relative density (water = 1): 0.7
• Flash Point: 115 °F (NTP, 1992); 46.0 °C (114.8 °F) - closed cup; 115 °F (46 °C)(Closed cup); 46 °C c.c.
• Melting Point: -21.5 °F (NTP, 1992); -29.7 °C
• Physical Description: N-decane appears as a colorless liquid. Flash point 115°F. Less dense than water and insoluble in water. Vapors heavier than air. In high concentrations its vapors may be narcotic. Used as a solvent and to make other chemicals.; Liquid; liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: , also known as dekan or N-decane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, sebacic acid, decanoic acid, and 2, 3, 5, 8-tetramethyldecane. is an alkane tasting compound that can be found in common oregano, safflower, and sweet bay. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.; N-decane appears as a colorless liquid. Flash point 115°F. Less dense than water and insoluble in water. Vapors heavier than air. In high concentrations its vapors may be narcotic. Used as a solvent and to make other chemicals.; Decane is a straight-chain alkane with 10 carbon atoms.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 3.65e-07 M; In water, 5.20X10-2 mg/L at 25 °C; In distilled water, 0.009 mg/L at 20 °C; in salt water, 0.087 mg/L at 20 °C; Miscible with ethanol; soluble in ether; slightly soluble in carbon tetrachloride; Solubility in water: none
• Synonyms: Cactus Normal Paraffin N 10; NSC 8781; n-Decane
• Vapor Density: 4.9 (NTP, 1992) (Relative to Air); 4.90 (Air = 1); Relative vapor density (air = 1): 4.9
• Vapor Pressure: 1 mm Hg at 61.7 °F ; 2.7 mm Hg at 68° F; 10 mm Hg at 131.7° F (NTP, 1992); 1.43 mmHg; 1.43 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 0.17
• PubChem Compound: 15600
• Last Modified: Nov 11 2021